8-(((2-methoxyethyl)amino)methyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione 8-(((2-methoxyethyl)amino)methyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione
Brand Name: Vulcanchem
CAS No.: 838884-59-6
VCID: VC5007703
InChI: InChI=1S/C11H17N5O3/c1-15-9-8(10(17)16(2)11(15)18)13-7(14-9)6-12-4-5-19-3/h12H,4-6H2,1-3H3,(H,13,14)
SMILES: CN1C2=C(C(=O)N(C1=O)C)NC(=N2)CNCCOC
Molecular Formula: C11H17N5O3
Molecular Weight: 267.289

8-(((2-methoxyethyl)amino)methyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione

CAS No.: 838884-59-6

Cat. No.: VC5007703

Molecular Formula: C11H17N5O3

Molecular Weight: 267.289

* For research use only. Not for human or veterinary use.

8-(((2-methoxyethyl)amino)methyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione - 838884-59-6

Specification

CAS No. 838884-59-6
Molecular Formula C11H17N5O3
Molecular Weight 267.289
IUPAC Name 8-[(2-methoxyethylamino)methyl]-1,3-dimethyl-7H-purine-2,6-dione
Standard InChI InChI=1S/C11H17N5O3/c1-15-9-8(10(17)16(2)11(15)18)13-7(14-9)6-12-4-5-19-3/h12H,4-6H2,1-3H3,(H,13,14)
Standard InChI Key IPENRVVYESSALP-UHFFFAOYSA-N
SMILES CN1C2=C(C(=O)N(C1=O)C)NC(=N2)CNCCOC

Introduction

8-(((2-methoxyethyl)amino)methyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione is a complex organic compound belonging to the purine class of molecules. It is characterized by a purine backbone with specific functional groups, contributing to its biological activity. This compound has garnered interest in medicinal chemistry due to its potential therapeutic applications.

Synthesis and Chemical Reactions

The synthesis of 8-(((2-methoxyethyl)amino)methyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione typically involves several steps, including the introduction of the methoxyethyl group through reductive amination techniques. Reaction conditions such as temperature, solvent choice, and catalysts (e.g., Raney nickel) are critical for optimizing yield and purity.

Synthesis Steps

  • Starting Materials: Purine derivatives.

  • Reaction Conditions: Controlled temperature, specific solvents, and catalysts.

  • Techniques: Reductive amination for introducing the methoxyethyl group.

Biological Activity and Potential Applications

This compound interacts with biological targets such as enzymes or receptors, influencing cellular pathways. Modifications on the purine structure can significantly alter its binding affinity and efficacy towards these targets.

Potential Applications Table

Application AreaDescription
Medicinal ChemistryPotential therapeutic applications due to its interaction with biological targets.
Cellular SignalingInfluences pathways related to proliferation and apoptosis.
Research ToolUsed in studies to understand the relationship between molecular structure and biological function.

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